Cas no 187343-15-3 (1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol)

• Product Name: 1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol
• CAS No: 187343-15-3
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 115013
• PubChem ID: 10958723
• Update Time: 2025-04-18

1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Chemical and Physical Properties

Names and Identifiers

• 4H-Bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole,hexahydro-2,8-diphenyl-, [2R-(2a,4ab,5aa,8a,9aa,9bb)]- (9CI)
• 1,3:4,6-DI-O-BENZYLIDENE-2,5-DIDEOXY-2,5-IMINO-L-IDITOL
• 4H-Bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole,hexahydro-2,8-diphenyl-, [2R-(2a,4ab,5aa,8a,9aa,9bb)]...
• [2R-(2alpha,4abeta,5aalpha,8alpha,9aalpha,9bbeta)]-Hexahydro-2,8-diphenyl-4H-bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole
• 187343-15-3
• 1246812-42-9
• W-201681
• DTXSID10449845
• (1R,2R,7S,9S)-4,12-Diphenyl-3,5,11,13-tetraoxa-8-azatricyclo[7.4.0.02,7]tridecane
• [2R-(2alpha,4abeta,5aalpha,8alpha,9aalpha,9bbeta)]-Hexahydro-2,8-diphenyl-4H-bis[1,3]dioxino[5,4-b:4/',5/'-d]pyrrole
• MD06769
• 1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol

• Inchi： 1S/C20H21NO4/c1-3-7-13(8-4-1)19-22-11-15-17(24-19)18-16(21-15)12-23-20(25-18)14-9-5-2-6-10-14/h1-10,15-21H,11-12H2/t15-,16-,17+,18+,19?,20?/m0/s1
• InChI Key： TZZNORDFNLLOEI-KCNXKABGSA-N
• SMILES： O1C(C2C=CC=CC=2)OC[C@H]2[C@@H]1[C@H]1[C@H](COC(C3C=CC=CC=3)O1)N2

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: N/A℃
• Boiling Point: 505.8±45.0 °C at 760 mmHg
• Flash Point: 207.7±18.2 °C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 48.95000
• LogP: 2.88400
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes